Cas no 2229142-18-9 (3-amino-3-(2-chloro-5-fluorophenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(2-chloro-5-fluorophenyl)cyclobutan-1-ol
• CAS No: 2229142-18-9
• MF: C₁₀H₁₁ClFNO
• MW: 215.651845216751
• CID: 6340137
• PubChem ID: 165690340
• Update Time: 2025-10-28

3-amino-3-(2-chloro-5-fluorophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-chloro-5-fluorophenyl)cyclobutan-1-ol
• 2229142-18-9
• EN300-1993751

• Inchi： 1S/C10H11ClFNO/c11-9-2-1-6(12)3-8(9)10(13)4-7(14)5-10/h1-3,7,14H,4-5,13H2
• InChI Key： WFIBWQKANQVRKR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1(CC(C1)O)N)F

Computed Properties

• Exact Mass: 215.0513198g/mol
• Monoisotopic Mass: 215.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(2-chloro-5-fluorophenyl)cyclobutan-1-ol

3-Amino-3-(2-Chloro-5-Fluorophenyl)Cyclobutan-1-Ol: A Comprehensive Overview

3-Amino-3-(2-chloro-5-fluorophenyl)cyclobutan-1-ol, also known by its CAS number CAS No 2229142-18-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a chloro-fluoro-substituted phenyl ring, and a cyclobutanol moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and materials science.

The synthesis of 3-amino-3-(2-chloro-5-fluorophenyl)cyclobutan-1-ol involves a series of carefully designed reactions, including nucleophilic substitutions, cyclizations, and reductions. Recent advancements in asymmetric catalysis have enabled the synthesis of this compound with high enantioselectivity, which is crucial for its application in chiral drug development. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing reaction times while maintaining product purity.

In terms of pharmacological activity, 3-amino-3-(2-chloro-5-fluorophenyl)cyclobutan-1-ol has shown promising results in preclinical studies as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. The compound exhibits selective inhibition of certain enzymes involved in amyloid-beta production, which is a hallmark of Alzheimer's pathology. Furthermore, studies have demonstrated that this compound can cross the blood-brain barrier efficiently, making it a strong candidate for further clinical investigation.

The structural uniqueness of CAS No 2229142-18-9 also lends itself to applications in materials science. Its cyclobutanol moiety provides rigidity to the molecule, while the amino and halogen substituents offer opportunities for further functionalization. Recent research has focused on incorporating this compound into polymer networks to enhance mechanical properties and thermal stability. Such applications are particularly relevant in the development of advanced materials for aerospace and electronics industries.

From an environmental standpoint, the biodegradation and toxicity profiles of 3-amino-3-(2-chloro-5-fluorophenyl)cyclobutan-1